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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the geological occurrence of

cummingtonite, a key amphibole mineral, in metamorphic rocks. Understanding the stability,

composition, and mineral associations of cummingtonite is crucial for interpreting the

pressure-temperature-compositional evolution of metamorphic terranes. This guide synthesizes

petrological data, experimental stability studies, and analytical methodologies to offer a

comprehensive resource for professionals in the earth sciences and related fields.

Introduction to Cummingtonite
Cummingtonite is a monoclinic amphibole belonging to the magnesium-iron silicate hydroxide

group, with the general chemical formula (Mg,Fe²⁺)₇Si₈O₂₂(OH)₂.[1][2] It forms a solid solution

series with grunerite, the iron-rich end-member.[2] Cummingtonite is a characteristic mineral

of medium-grade metamorphic rocks, particularly those with magnesium- and iron-rich bulk

compositions. Its presence and chemical composition are sensitive indicators of metamorphic

grade and the physicochemical conditions of metamorphism.

Geological Occurrence and Metamorphic Facies
Cummingtonite is predominantly found in regionally metamorphosed rocks and is a key

indicator of the amphibolite facies.[1] Its stability range extends from the upper greenschist

facies to the lower granulite facies, typically under a wide range of pressure and temperature

conditions from 400 to 800 °C and pressures less than 15 kbar.[1]
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The primary rock types in which cummingtonite occurs include:

Amphibolites: In metamorphosed mafic and ultramafic rocks, cummingtonite is a common

constituent of amphibolites.[1] It often coexists with other amphiboles such as hornblende

and actinolite.

Metamorphosed Iron Formations: Cummingtonite, and particularly its iron-rich counterpart

grunerite, is a characteristic mineral of metamorphosed iron formations, such as banded iron

formations (BIFs).[1][2] In these rocks, it is typically associated with magnetite, quartz, and

other iron-rich silicates.

Magnesium-Rich Metamorphic Rocks: Cummingtonite is also found in metamorphosed

rocks with high magnesium content, where it may coexist with minerals like talc, chlorite, and

anthophyllite.[2]

With increasing metamorphic grade (prograde metamorphism), cummingtonite and grunerite

eventually break down to form members of the olivine and pyroxene series.

Data Presentation
Chemical Composition of Cummingtonite
The chemical composition of cummingtonite provides valuable information about the bulk rock

chemistry and the conditions of metamorphism. Electron microprobe analysis (EPMA) is the

primary method for obtaining quantitative chemical data for cummingtonite. Below are tables

summarizing representative compositions from different metamorphic settings.
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Oxide Amphibolite (wt%)
Metamorphosed Iron
Formation (wt%)

SiO₂ 53.0 - 56.0 48.0 - 52.0

MgO 15.0 - 25.0 5.0 - 15.0

FeO 15.0 - 25.0 30.0 - 45.0

Al₂O₃ 1.0 - 5.0 < 1.0

CaO 0.5 - 2.0 < 1.0

MnO 0.1 - 1.0 1.0 - 5.0

Na₂O < 0.5 < 0.5

K₂O < 0.2 < 0.2

H₂O ~2.0 ~2.0

Note: These are generalized ranges and actual compositions can vary.

Pressure-Temperature Stability of Cummingtonite
Experimental studies have constrained the pressure-temperature (P-T) stability field of

cummingtonite. The stability is significantly influenced by the Mg/(Mg+Fe) ratio (XMg).

XMg (Mg/(Mg+Fe))
Lower Temperature
Limit (°C)

Upper Temperature
Limit (°C)

Pressure Range
(kbar)

0.7 - 0.5 ~500 ~750 2 - 8

0.5 - 0.3 ~450 ~700 2 - 7

< 0.3 (Grunerite) ~400 ~650 1 - 5

Note: These values are approximate and depend on other factors like water activity and oxygen

fugacity.

Common Mineral Assemblages

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1174272?utm_src=pdf-body
https://www.benchchem.com/product/b1174272?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The minerals found in association with cummingtonite are indicative of the metamorphic

facies and the specific P-T conditions.

Metamorphic Facies Common Associated Minerals

Upper Greenschist to Lower Amphibolite Facies
Actinolite, Hornblende, Chlorite, Epidote,

Plagioclase, Quartz

Amphibolite Facies
Hornblende, Garnet, Plagioclase, Quartz,

Biotite, Anthophyllite

Metamorphosed Iron Formations
Grunerite, Magnetite, Hematite, Quartz, Siderite,

Stilpnomelane

Experimental Protocols
Hydrothermal Experiments for Stability Studies
Hydrothermal experiments are conducted to determine the P-T stability field of

cummingtonite.

Methodology:

Starting Material Preparation: Synthetic gels or finely ground natural minerals with a

composition corresponding to the cummingtonite-grunerite series are used as starting

materials. The desired Mg/Fe ratio is precisely controlled.

Capsule Loading: The starting material is loaded into a noble metal (e.g., gold or platinum)

capsule along with a specific amount of distilled water to ensure water-saturated conditions.

Encapsulation: The capsule is welded shut to create a closed system.

Experimental Apparatus: The sealed capsule is placed in a hydrothermal pressure vessel

(e.g., a cold-seal or an internally heated pressure vessel).

P-T Conditions: The vessel is subjected to controlled high pressures and temperatures for a

duration sufficient to attain equilibrium (typically several days to weeks).
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Quenching: After the experiment, the vessel is rapidly cooled (quenched) to preserve the

mineral assemblage formed at high P-T.

Analysis: The contents of the capsule are extracted, and the run products are identified and

analyzed using techniques such as X-ray diffraction (XRD) and scanning electron

microscopy (SEM) to determine the stable mineral phases.

Piston-Cylinder Apparatus for High-Pressure Studies
For investigating the stability of cummingtonite at higher pressures, a piston-cylinder

apparatus is employed.

Methodology:

Sample Assembly: The sample capsule, prepared as in the hydrothermal method, is placed

within a solid pressure medium (e.g., NaCl, talc, or pyrophyllite) inside a furnace assembly

(typically graphite).

Pressurization: The assembly is placed in the bore of a hardened steel pressure vessel. A

piston is advanced into the bore, compressing the pressure medium and transmitting

pressure to the sample.

Heating: An electric current is passed through the graphite furnace to heat the sample to the

desired temperature.

P-T Control: Pressure and temperature are precisely controlled and monitored throughout

the experiment.

Quenching and Analysis: Similar to hydrothermal experiments, the run is quenched by

cutting power to the furnace, and the run products are subsequently analyzed.

Electron Microprobe Analysis (EPMA) for Chemical
Characterization
EPMA is a non-destructive technique used to obtain quantitative chemical analyses of

individual cummingtonite grains.
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Methodology:

Sample Preparation: A standard petrographic thin section (30 µm thick) of the

cummingtonite-bearing rock is prepared and polished to a high degree of flatness and

smoothness. The thin section is then coated with a thin layer of carbon to make it electrically

conductive.[3][4]

Instrument Setup: The coated thin section is placed in the sample chamber of the electron

microprobe. The instrument is calibrated using well-characterized mineral standards.[3]

Analysis Conditions: A focused beam of high-energy electrons (typically 15-20 keV) is

directed onto the surface of a cummingtonite grain.[3] The beam current is carefully

controlled to minimize sample damage.

X-ray Detection: The interaction of the electron beam with the sample generates

characteristic X-rays for each element present. These X-rays are detected by wavelength-

dispersive spectrometers (WDS).

Data Acquisition and Correction: The intensities of the characteristic X-rays are measured

and compared to those from the standards. The raw data is then corrected for matrix effects

(ZAF correction) to yield accurate elemental weight percentages.[5]
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Cummingtonite stability in relation to metamorphic facies.
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A typical metamorphic reaction forming cummingtonite.
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Workflow for electron microprobe analysis of cummingtonite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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